molecular formula C19H25FN4O B5310844 [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol

[1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol

Cat. No. B5310844
M. Wt: 344.4 g/mol
InChI Key: YKGUSDPKLWSJBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol, also known as DFPM, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a unique mechanism of action that makes it an interesting candidate for further study.

Mechanism of Action

[1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol works by binding to a specific receptor in the brain known as the sigma-1 receptor. This receptor is involved in a variety of cellular processes, including the regulation of calcium ion channels and the modulation of neurotransmitter release. By binding to this receptor, [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol is able to modulate these processes and potentially improve cognitive function.
Biochemical and Physiological Effects:
[1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol has been found to have a number of biochemical and physiological effects in animal models. These include increased levels of neurotransmitters such as acetylcholine and dopamine, as well as increased levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol in laboratory experiments is its unique mechanism of action. This makes it a potentially valuable tool for studying the sigma-1 receptor and its role in cellular processes. However, there are also limitations to using [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol in experiments. For example, it has been found to have a relatively short half-life, which can make it difficult to administer in certain experiments.

Future Directions

There are a number of future directions for research involving [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol. One area of interest is in the study of neurological disorders such as Alzheimer's disease, where [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol has shown promise in animal models. Other potential areas of study include the role of the sigma-1 receptor in cancer and the potential use of [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol in the development of new drugs for a variety of conditions.
In conclusion, [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol is a chemical compound that has been studied for its potential use in scientific research. Its unique mechanism of action and potential applications make it an interesting candidate for further study. While there are limitations to using [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol in experiments, there are also a number of future directions for research involving this compound.

Synthesis Methods

[1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The exact synthesis method is beyond the scope of this paper, but it is important to note that [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol can be produced in a laboratory setting.

Scientific Research Applications

[1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol has been studied for its potential use in a variety of scientific research applications. One area of interest is in the study of neurological disorders such as Alzheimer's disease. [1-[4-(dimethylamino)pyrimidin-2-yl]-3-(2-fluorobenzyl)piperidin-3-yl]methanol has been found to have a positive effect on cognitive function and memory in animal models, making it a potential candidate for further study in humans.

properties

IUPAC Name

[1-[4-(dimethylamino)pyrimidin-2-yl]-3-[(2-fluorophenyl)methyl]piperidin-3-yl]methanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H25FN4O/c1-23(2)17-8-10-21-18(22-17)24-11-5-9-19(13-24,14-25)12-15-6-3-4-7-16(15)20/h3-4,6-8,10,25H,5,9,11-14H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YKGUSDPKLWSJBJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=NC(=NC=C1)N2CCCC(C2)(CC3=CC=CC=C3F)CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H25FN4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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